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Compound of Interest

Diisobutyl perylene-3,9-
Compound Name:
dicarboxylate

Cat. No. B1346620

Application Notes and Protocols: Synthesis of
Diisobutyl perylene-3,9-dicarboxylate

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of diisobutyl perylene-
3,9-dicarboxylate from its precursor, perylene-3,9-dicarboxylic acid. The primary method
detailed is an acid-catalyzed esterification with isobutanol. Included are the compound's
properties, a step-by-step experimental procedure, purification methods, and characterization
techniques. Safety precautions and visual diagrams of the reaction and workflow are also
provided to ensure clarity and reproducibility for researchers in organic synthesis and materials
science.

Compound Properties and Specifications

Diisobutyl perylene-3,9-dicarboxylate is an organic compound classified as an ester
derivative of perylene-3,9-dicarboxylic acid.[1] It is utilized in various applications, including as
an oil-soluble dye known as C.l. Solvent Green 5.[2][3][4] The esterification of the carboxylic
acid precursor enhances its solubility in organic solvents, a crucial property for its application in
polymer matrices and other materials.[1]
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Table 1: Chemical and Physical Properties

Property Value Reference
Molecular Formula C30H2804 [11[2]
Molecular Weight 452.54 g/mol [1][5]
CAS Number 2744-50-5 [1][2]
Light yellow to orange
Appearance pc?der/crystaI i 2
Boiling Point ~614.3 °C (Predicted) [2][4]
Density ~1.217 g/cm?3 (Predicted) [2][4]
Insoluble in water; soluble in
Solubility various organic solvents and [2]

oils.

| Purity (Typical) | >95% - 98% (HPLC) |[1] |

Synthesis Overview and Reaction Scheme

The most common method for synthesizing diisobutyl perylene-3,9-dicarboxylate is through

the direct esterification of perylene-3,9-dicarboxylic acid with isobutanol.[1] This reaction is

typically catalyzed by a strong acid, such as sulfuric acid (H2S0Oa4) or p-toluenesulfonic acid,

and requires the removal of water to drive the chemical equilibrium toward the formation of the

ester product.[1] An alternative, though less common, method involves using phosphorus

trichloride (PClIs) in a solvent like nitrobenzene.[2]
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H* (cat.)
Perylene-3,9-dicarboxylic Acid Heat, H:0 4, Diisobutyl perylene-3,9-dicarboxylate
H* (cat.) +
Heat, -H20

Isobutanol (2 eq.) Water (2 eq.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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